Cas no 374795-76-3 (tert-butyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate)

• Product Name: tert-butyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate
• CAS No: 374795-76-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD19707617
• CID: 1032448
• PubChem ID: 21955161
• Update Time: 2025-05-28

tert-butyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-butyl 6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate
• 1,1-dimethylethyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazin-7-carboxylate
• AG-L-60502
• AK-67957
• AM807541
• CTK4H8249
• KB-260767
• SureCN5765341
• SXNFMTYTTHEPLJ-UHFFFAOYSA-N
• 4793AB
• ST24050037
• tert-butyl-5,6-Dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-butyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate

• MDL： MFCD19707617
• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)13-4-5-14-8-12-6-9(14)7-13/h6,8H,4-5,7H2,1-3H3
• InChI Key： SXNFMTYTTHEPLJ-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=CN=CN2CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 47.4

Additional information on tert-butyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate

Comprehensive Overview of tert-butyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate (CAS No. 374795-76-3)

The compound tert-butyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate (CAS No. 374795-76-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique imidazo[1,5-a]pyrazine scaffold makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to interact with biological targets.

In recent years, the demand for imidazo[1,5-a]pyrazine derivatives has surged, driven by their relevance in developing kinase inhibitors and other therapeutic agents. The tert-butyl ester group in this compound enhances its stability and solubility, making it a preferred choice for synthetic chemists. This aligns with the growing trend of optimizing carboxylate-protected intermediates for streamlined drug development processes.

From an industrial perspective, CAS No. 374795-76-3 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to produce such intermediates, reducing waste and energy consumption. This resonates with the global push toward environmentally benign chemical manufacturing, a topic frequently searched by professionals in the field.

The compound’s role in peptide mimetics and small-molecule therapeutics is another area of interest. Its imidazo[1,5-a]pyrazine core mimics natural heterocycles, enabling the design of compounds with improved pharmacokinetic properties. This has led to its inclusion in libraries for high-throughput screening, a technique widely used in modern drug discovery.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize tert-butyl 5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate. These methods ensure purity and consistency, critical for regulatory compliance in pharmaceutical applications. Researchers often search for "best practices in heterocyclic compound analysis," highlighting the need for reliable data on this topic.

In summary, CAS No. 374795-76-3 represents a versatile building block in medicinal chemistry, with applications spanning from drug design to agrochemical innovation. Its relevance to sustainable synthesis and bioactive molecule development ensures its continued prominence in scientific literature and industrial workflows.